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Compound of Interest

Compound Name: Rhodamine 101

Cat. No.: B183124 Get Quote

Rhodamine 101 is a bright fluorescent dye known for its high photostability.[1] Its

spectroscopic characteristics, particularly the molar extinction coefficient (also known as molar

absorptivity), are highly dependent on the solvent environment. The molar extinction coefficient

(ε) is a measure of how strongly a chemical species absorbs light at a given wavelength. It is

an intrinsic property of a molecule in a specific solvent.

Quantitative Data Summary
The following table summarizes the key spectroscopic data for Rhodamine 101 in methanol, a

commonly used solvent.

Parameter Value
Wavelength
(nm)

Solvent Reference

Molar Extinction

Coefficient (ε)

1.05 x 10⁵

L·mol⁻¹·cm⁻¹
567 Methanol [2]

Maximum

Absorption

(λmax)

567 - Methanol [2][3]

Maximum

Fluorescence

Emission

588 - 595 - Methanol [2][3]

Molecular Weight 490.6 g/mol - - [2][3]
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Note: The absorption and emission properties of Rhodamine 101 can be influenced by the

solvent's polarity and proticity.[4][5]

Experimental Protocol: Determination of Molar
Extinction Coefficient
The molar extinction coefficient is determined experimentally using the Beer-Lambert law,

which states that the absorbance of a solution is directly proportional to the concentration of the

analyte and the path length of the light through the solution.

A = εcl

Where:

A is the absorbance (unitless)

ε is the molar extinction coefficient (L·mol⁻¹·cm⁻¹)

c is the concentration of the substance (mol·L⁻¹)

l is the path length of the cuvette (typically 1 cm)

Materials and Equipment
Rhodamine 101 (solid)

Spectroscopic grade solvent (e.g., methanol)

Analytical balance

Volumetric flasks and pipettes

UV-Vis spectrophotometer

Quartz cuvettes (1 cm path length)

Detailed Methodology
Stock Solution Preparation:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b183124?utm_src=pdf-body
https://www.researchgate.net/publication/51531972_Research_on_the_Spectral_Properties_of_the_Rhodamine_101_Dye
https://pmc.ncbi.nlm.nih.gov/articles/PMC2778798/
https://www.benchchem.com/product/b183124?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Accurately weigh a small amount of Rhodamine 101 using an analytical balance.

Dissolve the weighed solid in a known volume of the chosen solvent (e.g., methanol) in a

volumetric flask to prepare a stock solution of a precise concentration (e.g., 1 mM). Ensure

the dye is completely dissolved.

Preparation of Serial Dilutions:

Perform a series of dilutions from the stock solution to create a set of standards with

decreasing concentrations (e.g., 1 µM, 2 µM, 4 µM, 6 µM, 8 µM, 10 µM). Use volumetric

pipettes and flasks for accuracy.

Spectrophotometer Setup and Blanking:

Turn on the spectrophotometer and allow it to warm up as per the manufacturer's

instructions.

Set the instrument to scan a wavelength range that includes the expected maximum

absorption peak of Rhodamine 101 (e.g., 400-700 nm).

Fill a cuvette with the pure solvent to be used as a blank. Place it in the spectrophotometer

and record a baseline measurement to subtract the solvent's absorbance.

Absorbance Measurement:

Starting with the most dilute solution, rinse the cuvette with a small amount of the sample

before filling it.

Measure the absorbance spectrum for each of the prepared dilutions.

Identify the wavelength of maximum absorbance (λmax) from the spectra. The λmax for

Rhodamine 101 in methanol is approximately 567 nm.[2]

Data Analysis:

Record the absorbance value at the λmax for each concentration.
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Create a plot of Absorbance (at λmax) on the y-axis versus Concentration (in mol·L⁻¹) on

the x-axis.

Perform a linear regression on the data points. The resulting plot should be a straight line

passing through the origin, as predicted by the Beer-Lambert law.

The slope of this line is equal to the molar extinction coefficient (ε) multiplied by the path

length (l). Since the path length is typically 1 cm, the slope of the line is the molar

extinction coefficient.

Visualized Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for determining

the molar extinction coefficient.
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Solution Preparation

Spectroscopic Measurement

Data Analysis

1. Weigh Rhodamine 101

2. Dissolve in Solvent
(Volumetric Flask)

3. Prepare Stock Solution
(Known Concentration)

4. Perform Serial Dilutions

5. Blank Spectrophotometer
(Pure Solvent)

6. Measure Absorbance
of Dilutions at λmax

7. Plot Absorbance vs.
Concentration

8. Perform Linear Regression

9. Calculate ε from Slope
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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